molecular formula C9H10N2O3 B8295094 Methyl 6-(methylcarbamoyl)pyridine-3-carboxylate

Methyl 6-(methylcarbamoyl)pyridine-3-carboxylate

Cat. No.: B8295094
M. Wt: 194.19 g/mol
InChI Key: KYVSDZDQOIOMSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-(methylcarbamoyl)pyridine-3-carboxylate is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N2O3

Molecular Weight

194.19 g/mol

IUPAC Name

methyl 6-(methylcarbamoyl)pyridine-3-carboxylate

InChI

InChI=1S/C9H10N2O3/c1-10-8(12)7-4-3-6(5-11-7)9(13)14-2/h3-5H,1-2H3,(H,10,12)

InChI Key

KYVSDZDQOIOMSO-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)C1=NC=C(C=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of MeNH2.HCl (173 mg, 5.12 mmol) in toluene (5 mL) at 0° C., was added AlMe3 (2 M solution in Hexanes, 1.28 mL, 2.56 mmol). After 30 minutes the solution was canulated into a stirred solution dimethyl pyridine-2,5-dicarboxylate (500 mg, 2.56 mmol) in DCM (5 mL) at 0° C. before stirring over night at room temperature. An aliquot was taken and analysed by NMR, indicating that there was a 0.8:1 ratio of product to starting material. MeNH2.HCl (173 mg, 5.124 mmol) and AlMe3 (2M solution in Hexanes, 1.28 mL, 2.56 mmol) were added and the reaction stirred for 12 hours. The reaction was quenched by addition of H2O (2 mL) and extracted with EtOAc (2×10 mL). The organics were combined, dried (MgSO4), filtered and concentrated at reduced pressure to give the title compound (520 mg, quant. yield) which was used without further purification.
Quantity
173 mg
Type
reactant
Reaction Step One
Name
Quantity
1.28 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
173 mg
Type
reactant
Reaction Step Three
Name
Quantity
1.28 mL
Type
reactant
Reaction Step Three

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